5-(4-methylphenyl)-N-(1-propyl-1H-pyrazol-4-yl)-3-isoxazolecarboxamide

• IUPAC Name: 5-(4-methylphenyl)-N-(1-propylpyrazol-4-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H18N4O2/c1-3-8-21-11-14(10-18-21)19-17(22)15-9-16(23-20-15)13-6-4-12(2)5-7-13/h4-7,9-11H,3,8H2,1-2H3,(H,19,22)
• InChI Key: QMTZTDUMAAQLCM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C=N1)NC(=O)C2=NOC(=C2)C3=CC=C(C=C3)C
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

5-(4-methylphenyl)-N-(1-propyl-1H-pyrazol-4-yl)-3-isoxazolecarboxamide, also known as GW 501516, is a synthetic drug that is classified as a selective androgen receptor modulator (SARM). It was initially developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases, but its use in research has expanded to include studies on muscle growth, endurance, and fat loss.

Mechanism of Action

5-(4-methylphenyl)-N-(1-propyl-1H-pyrazol-4-yl)-3-isoxazolecarboxamide 501516 works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. This receptor plays a crucial role in regulating energy metabolism and muscle fiber composition. When activated, it increases the expression of genes involved in energy metabolism and muscle growth, while decreasing the expression of genes involved in fat storage.
Biochemical and Physiological Effects:
This compound 501516 has been shown to increase endurance and improve muscle growth in animal studies. It has also been found to reduce body fat and improve insulin sensitivity in obese mice. In addition, it has been shown to improve lipid metabolism and reduce inflammation in the liver.

Advantages and Limitations for Lab Experiments

5-(4-methylphenyl)-N-(1-propyl-1H-pyrazol-4-yl)-3-isoxazolecarboxamide 501516 is a useful tool for researchers studying the effects of PPARδ activation on energy metabolism and muscle growth. Its ability to improve endurance and reduce body fat make it a valuable tool for studying the effects of exercise on metabolism. However, its potential side effects and the lack of long-term safety data make it unsuitable for human use.

Future Directions

Future research on 5-(4-methylphenyl)-N-(1-propyl-1H-pyrazol-4-yl)-3-isoxazolecarboxamide 501516 could focus on its potential use in the treatment of metabolic disorders such as diabetes and obesity. It could also be investigated for its potential use in improving muscle growth and endurance in athletes. Further studies are needed to determine the long-term safety and efficacy of this compound.

Scientific Research Applications

5-(4-methylphenyl)-N-(1-propyl-1H-pyrazol-4-yl)-3-isoxazolecarboxamide 501516 has been the subject of extensive research due to its potential applications in the fields of medicine, sports, and fitness. Studies have shown that it can improve endurance, increase muscle growth, and reduce body fat. It has also been investigated for its potential use in the treatment of metabolic disorders such as diabetes and obesity.